Cas no 2679826-55-0 (rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679826-55-0
• MF: C₁₂H₁₁F₃N₂O₃
• MW: 288.222553491592
• CID: 5631259
• PubChem ID: 165931071
• Update Time: 2025-06-08

rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2679826-55-0
• EN300-28287654

• Inchi： 1S/C12H11F3N2O3/c13-12(14,15)11(20)17-8(3-4-9(17)10(18)19)7-2-1-5-16-6-7/h1-2,5-6,8-9H,3-4H2,(H,18,19)/t8-,9+/m1/s1
• InChI Key： XJEZAIYISWHXBW-BDAKNGLRSA-N
• SMILES： FC(C(N1[C@H](C(=O)O)CC[C@@H]1C1C=NC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 288.07217670g/mol
• Monoisotopic Mass: 288.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.5Ų

Additional information on rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Introduction to rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679826-55-0)

rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679826-55-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, a pyridine moiety, and a trifluoroacetyl group. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in various biologically active compounds. It is known for its ability to enhance the bioavailability and stability of molecules, making it an attractive scaffold in drug design. The presence of the pyridine moiety in the structure of rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid adds to its pharmacological profile by introducing additional functional groups that can interact with biological targets. Pyridine derivatives are often associated with anti-inflammatory, analgesic, and neuroprotective properties.

The trifluoroacetyl group is another key feature of this compound. This group is known for its strong electron-withdrawing properties and can significantly influence the chemical reactivity and biological activity of the molecule. The trifluoroacetyl group can enhance the lipophilicity of the compound, which may improve its cell membrane permeability and bioavailability. Additionally, the presence of fluorine atoms can increase the metabolic stability of the molecule, making it more resistant to degradation by metabolic enzymes.

Recent studies have highlighted the potential of rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The results showed that this compound exhibited potent agonist activity at specific GPCRs, suggesting its potential as a lead molecule for developing new therapeutic agents.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Research conducted at a leading pharmaceutical institute demonstrated that rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate that the compound could be developed into an effective anti-inflammatory drug with broad-spectrum activity.

The chiral nature of rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid also adds to its complexity and potential utility. Chiral compounds often exhibit different biological activities depending on their enantiomeric forms. Therefore, understanding the enantioselective properties of this compound is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Techniques such as chiral chromatography and X-ray crystallography are commonly used to separate and characterize enantiomers.

In addition to its potential therapeutic applications, rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has also been studied for its use as a synthetic intermediate in organic synthesis. The compound's versatile reactivity and functional groups make it a valuable building block for constructing more complex molecules with diverse biological activities. For example, it can be used as a starting material for synthesizing peptidomimetics and other bioactive compounds.

The synthesis of rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the pyrrolidine ring. Advanced techniques such as asymmetric synthesis can be employed to produce enantiomerically pure forms of the compound.

From a safety perspective, handling rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous or controlled substance, proper personal protective equipment (PPE) should be worn during handling to prevent skin contact or inhalation. Additionally, waste disposal should follow environmental guidelines to ensure minimal impact on ecosystems.

In conclusion, rac-(2R,5S)-5-(pyridin-3-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679826-55-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into therapeutic agents targeting neurological disorders and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.